Cas no 1503504-09-3 (2,2-dimethyl-1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 1503504-09-3
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5901677
• PubChem ID: 83721288
• Update Time: 2025-11-02

2,2-dimethyl-1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid
• 1503504-09-3
• EN300-1850402

• Inchi： 1S/C14H16N2O2/c1-13(2)7-14(13,12(17)18)9-4-5-11-10(6-9)15-8-16(11)3/h4-6,8H,7H2,1-3H3,(H,17,18)
• InChI Key： NUHIYMWMZSJEPL-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC3=C(C=2)N=CN3C)CC1(C)C)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-dimethyl-1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid

Exploring the Versatile Applications of 2,2-dimethyl-1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 1503504-09-3)

The compound 2,2-dimethyl-1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid (CAS 1503504-09-3) represents an intriguing class of cyclopropane carboxylic acid derivatives with significant potential in pharmaceutical and material science applications. This structurally unique molecule combines a benzodiazole moiety with a sterically hindered cyclopropane ring, creating distinctive chemical properties that have attracted considerable research interest in recent years.

Recent scientific literature highlights the growing importance of benzodiazole-containing compounds in drug discovery, particularly as kinase inhibitors and anti-inflammatory agents. The 2,2-dimethylcyclopropane carboxylic acid scaffold in this molecule provides enhanced metabolic stability compared to linear analogs, addressing one of the key challenges in modern medicinal chemistry. Researchers are particularly interested in how the steric effects of the dimethyl groups influence the molecule's biological activity and binding affinity to target proteins.

From a synthetic chemistry perspective, 1503504-09-3 presents interesting challenges and opportunities. The cyclopropane ring formation requires specialized synthetic approaches, often involving Simmons-Smith reactions or transition metal-catalyzed cyclopropanation. The presence of both carboxylic acid and benzodiazole functionalities allows for diverse derivatization strategies, making this compound a valuable building block for more complex molecular architectures.

In material science applications, the rigid cyclopropane structure of 2,2-dimethyl-1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid contributes to the thermal stability of polymers when incorporated as a monomer. The benzodiazole unit can participate in π-π stacking interactions, potentially enhancing the electronic properties of organic semiconductors. These characteristics have led to investigations into its use in organic electronic devices and advanced materials.

The pharmaceutical industry has shown particular interest in analogs of CAS 1503504-09-3 for their potential as allosteric modulators of various receptors. The compound's three-dimensional structure provides vectors for interaction with protein surfaces that flat, aromatic systems cannot access. This has become increasingly important in drug discovery, where researchers seek to target protein-protein interactions and other challenging biological targets.

Analytical characterization of 2,2-dimethyl-1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid typically involves advanced techniques such as NMR spectroscopy (particularly 2D experiments to confirm the cyclopropane structure), high-resolution mass spectrometry, and X-ray crystallography. The compound's chiral center at the cyclopropane carbon adjacent to the carboxylic acid makes enantiomeric separation an important consideration for certain applications.

Current market trends show growing demand for cyclopropane-containing pharmaceuticals, with several blockbuster drugs incorporating this structural motif. While 1503504-09-3 itself may not be commercially available in large quantities, its synthetic intermediates and analogs are becoming increasingly important in contract research organizations and custom synthesis services. The compound's unique structure makes it valuable for structure-activity relationship studies in medicinal chemistry programs.

Environmental and safety considerations for 2,2-dimethyl-1-(1-methyl-1H-1,3-benzodiazol-5-yl)cyclopropane-1-carboxylic acid follow standard laboratory chemical handling protocols. The compound's physicochemical properties (including solubility, stability, and potential for hydrogen bonding) influence its environmental fate and require proper assessment during development processes. Researchers emphasize the importance of green chemistry principles when working with such specialized intermediates.

Future research directions for CAS 1503504-09-3 and related compounds include exploration of their biological activities against emerging therapeutic targets, development of more efficient synthetic routes, and investigation of their potential in catalysis and materials science. The unique combination of structural features in this molecule continues to inspire innovation across multiple scientific disciplines.